An atlas of room-temperature stability and vibrational anharmonicity of cubic perovskites†
Materials Horizons Pub Date: 2022-04-13 DOI: 10.1039/D2MH00272H
Abstract
A soft phonon, which contributes to the strong vibrational anharmonicity and plays an important role in determining the phase stability of materials, is a hallmark of cubic perovskites. The coupling among phonons, charges, orbitals and spins in perovskites has been continuously creating exotic phenomena for new applications. However, a comprehensive overview on room-temperature phase stabilities and vibrational anharmonicites of cubic perovskites is very limited. Here, we use multi-tiered high-throughput computational screening to chart out room-temperature stabilities and vibrational anharmonicity landscapes for the full spectrum of 3819 cubic ABX3 perovskites, encompassing the chemical space of halides, oxides and chalcogenides. We show that halides are systematically more stable and less anharmonic than oxides/chalcogenides. New metrics are developed to quantify the significance of higher order force constants to the strong anharmonicities in room-temperature stable perovskites through both perturbative and temperature-dependent effective potential approaches. The new database and theoretical methods established in this work pave a pathway to deepen the fundamental understanding of lattice dynamics and facilitate the developments of mutifunctional materials with designed physical and chemical properties, such as thermal insulators and high-entropy perovskites.
Recommended Literature
- [1] Inside back cover
- [2] Understanding deep dehydrogenation and cracking of n-butane on Ni(111) by a DFT study†
- [3] Ferro- or antiferromagnetic interactions controlled by ditopic or chelating auxiliary ligands in 3D metal–organic frameworks†
- [4] Contents list
- [5] Aerobic oxidation of benzyl alcohol in supercritical CO2 catalyzed by perruthenate immobilized on polymer supported ionic liquid
- [6] An N-linked disalicylaldehyde together with its caesium ion and dichloromethane sensing performances: ‘dual key & lock’ LMCT-enhanced fluorescence strategy†
- [7] The stability of LaMnO3 surfaces: a hybrid exchange density functional theory study of an alkaline fuel cell catalyst
- [8] Flower-like Ag coated with molecularly imprinted polymers as a surface-enhanced Raman scattering substrate for the sensitive and selective detection of glibenclamide†
- [9] Back cover
- [10] Dual detection of bioaccumulated Hg2+ based on luminescent bacteria and aggregation-induced emission†
